Cas no 117027-74-4 (3-Pyridinecarbonylchloride, 5-chloro-1,6-dihydro-6-oxo-)

• Product Name: 3-Pyridinecarbonylchloride, 5-chloro-1,6-dihydro-6-oxo-
• CAS No: 117027-74-4
• MF: C₆H₃Cl₂NO₂
• MW: 191.999519586563
• CID: 131451
• PubChem ID: 14028934
• Update Time: 2025-04-19

3-Pyridinecarbonylchloride, 5-chloro-1,6-dihydro-6-oxo- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarbonylchloride, 5-chloro-1,6-dihydro-6-oxo-
• 3-PYRIDINECARBONYL CHLORIDE,5-CHLORO-1,6-DIHYDRO-6-OXO
• 3-Pyridinecarbonylchloride,5-chloro-1,6-dihydro-6-oxo-(9CI)
• 5-chloro-6-oxo-1H-pyridine-3-carbonyl chloride
• 3-PYRIDINECARBONYL CHLORIDE, 5-CHLORO-1,6-DIHYDRO-6-OXO
• DXPAQTUPQVXLTE-UHFFFAOYSA-N
• 117027-74-4
• 5-Chloro-6-oxo-1,6-dihydropyridine-3-carbonyl chloride
• DTXSID60554630
• 5-chloro-6-hydroxynicotinoyl chloride
• SCHEMBL2922164

• MDL： MFCD13174238
• Inchi： 1S/C6H3Cl2NO2/c7-4-1-3(5(8)10)2-9-6(4)11/h1-2H,(H,9,11)
• InChI Key： DXPAQTUPQVXLTE-UHFFFAOYSA-N
• SMILES： ClC1C(NC=C(C(=O)Cl)C=1)=O

Computed Properties

• Exact Mass: 190.95419
• Monoisotopic Mass: 190.9540837g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• PSA: 46.17